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Compound of Interest

Compound Name: Xanthine oxidase-IN-8

Cat. No.: B13910170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of Xanthine
oxidase-IN-8, a known inhibitor of xanthine oxidase. Xanthine oxidase-IN-8, also identified as

Icarisids J, is a valuable tool for in vitro and in vivo studies related to pathologies involving

xanthine oxidase activity, such as hyperuricemia and gout. Adherence to this protocol will

ensure the accurate and reproducible preparation of this inhibitor for experimental use.

Compound Information
A summary of the key quantitative data for Xanthine oxidase-IN-8 is presented in Table 1. This

information is critical for accurate preparation of stock solutions and for experimental design.

Table 1: Quantitative Data for Xanthine Oxidase-IN-8
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Property Value Reference

Synonyms Icarisids J [1]

CAS Number 2571069-66-2 [1]

Molecular Formula C44H58O23

Molecular Weight 954.9 g/mol

IC50 (Xanthine Oxidase) 29.71 μM [1]

Solubility in DMSO 55 mg/mL (103.67 mM)

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Experimental Protocols
Materials

Xanthine oxidase-IN-8 (powder)

Dimethyl sulfoxide (DMSO), anhydrous, molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated pipettes and sterile pipette tips

Vortex mixer

Sonicator (water bath or probe)

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Xanthine
oxidase-IN-8 in DMSO. Adjust volumes and masses accordingly for different desired

concentrations or volumes.
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Step-by-Step Procedure:

Equilibration: Allow the vial of Xanthine oxidase-IN-8 powder and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Mass Calculation:

Calculate the mass of Xanthine oxidase-IN-8 required. For a 10 mM solution in 1 mL:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 954.9 g/mol * 1000 mg/g = 9.549 mg

Weighing: Carefully weigh out approximately 9.55 mg of Xanthine oxidase-IN-8 powder

using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to initially mix the compound.

Sonication:

To ensure complete dissolution, sonicate the solution. It is recommended to use a water

bath sonicator to avoid overheating.

Sonicate for 10-15 minutes, or until the solution is clear and free of visible particulates. If

using a probe sonicator, use short bursts on a low setting to prevent degradation.

Verification: Visually inspect the solution to ensure it is clear and homogenous.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10 µL, 50 µL) in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,

-20°C can be used, but -80°C is recommended for optimal stability.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the Xanthine oxidase-IN-8 stock

solution.
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Start: Obtain Xanthine oxidase-IN-8 Powder and DMSO

Equilibrate Reagents to Room Temperature

Weigh 9.55 mg of Xanthine oxidase-IN-8

Add 1 mL of Anhydrous DMSO

Vortex for 1-2 Minutes

Sonicate for 10-15 Minutes

Visually Inspect for Complete Dissolution

Particulates Remain

Aliquot into Single-Use Volumes

Clear Solution

Store at -80°C

End: 10 mM Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution of Xanthine oxidase-IN-8.
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Xanthine Oxidase Enzymatic Reaction and Inhibition
This diagram depicts the biochemical pathway catalyzed by xanthine oxidase and the point of

inhibition by Xanthine oxidase-IN-8.
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Caption: Inhibition of the Xanthine Oxidase enzymatic pathway by Xanthine oxidase-IN-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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